![molecular formula C6H16N2 B1330144 1-Dimethylamino-2-methyl-2-aminopropane CAS No. 89379-40-8](/img/structure/B1330144.png)
1-Dimethylamino-2-methyl-2-aminopropane
Overview
Description
1-Dimethylamino-2-methyl-2-aminopropane (DMAMP) is an organic compound that has been studied for several decades. DMAMP is a chiral molecule with two different forms, known as enantiomers. It has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmaceuticals. DMAMP is an important model compound in the study of organic chemistry, as it can be used to understand the mechanism of action of other compounds.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Analogues: 1-Dimethylamino-2-methyl-2-aminopropane has been utilized in the synthesis of various analogues. For instance, Coutts and Malicky (1973) described the synthesis of several 4-substituted 1-(2,5-dimethoxyphenyl)-2-aminopropanes, including compounds with various substituents such as Br, Cl, I, NO2, NH2, and NHAc (Coutts & Malicky, 1973).
- Influence on Decomposition Rate: Dolgaya et al. (1967) explored the kinetics of the decomposition of 1-dimethylamino-2-methyl-2-nitropropane, revealing how the dissociation constants and decomposition rates are influenced by various factors (Dolgaya et al., 1967).
Medical and Biological Research
- Alzheimer's Disease Research: Shoghi-Jadid et al. (2002) used a derivative of this compound in conjunction with positron emission tomography to localize neurofibrillary tangles and beta-amyloid plaques in living Alzheimer's disease patients (Shoghi-Jadid et al., 2002).
Material Science and Engineering
- Cationic Lipid Synthesis for Nucleic Acid Delivery: Heyes et al. (2005) synthesized a series of cationic lipids, including 1,2-dilinolenyloxy-N,N-dimethyl-3-aminopropane, to study the correlation between lipid saturation and efficiency in intracellular nucleic acid delivery (Heyes et al., 2005).
Organic Chemistry and Catalysis
- Chiral Intermediate Synthesis for Antidepressants: Zhang et al. (2015) detailed the engineering of a carbonyl reductase for the enantioselective reduction of β-amino ketones, producing intermediates like 3-(dimethylamino)-1-phenylpropan-1-ol, crucial for antidepressant synthesis (Zhang et al., 2015).
Optoelectronics and Semiconductors
- Tin Chalcogenide Materials: Park et al. (2020) reported on tin aminothiolate compounds like SnII(dmampS)2, where dmampS = 1-(dimethylamino)-2-methylpropane-2-thiolate, as precursors for tin chalcogenide materials, potentially useful in optoelectronic applications (Park et al., 2020).
Safety and Hazards
The safety data sheet for a similar compound, 1-Dimethylamino-2-propanol, indicates that it is a flammable liquid and vapor, harmful if swallowed, and causes severe skin burns and eye damage . Precautions include avoiding inhalation of vapor or mist, keeping away from sources of ignition, and taking measures to prevent the build-up of electrostatic charge .
Properties
IUPAC Name |
1-N,1-N,2-trimethylpropane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16N2/c1-6(2,7)5-8(3)4/h5,7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRNAEDHJBNPCEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN(C)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50280633 | |
Record name | N~1~,N~1~,2-Trimethylpropane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50280633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89379-40-8 | |
Record name | 89379-40-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17718 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N~1~,N~1~,2-Trimethylpropane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50280633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-amino-2-methylpropyl)dimethylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.